Cas no 24902-02-1 (1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester)

1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester structure
24902-02-1 structure
Product Name:1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester
CAS No:24902-02-1
MF:C12H14O4
MW:222.237164020538
CID:272239
PubChem ID:32734
Update Time:2025-04-19

1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester
    • propyl 2,3-dihydro-1,4-benzodioxine-3-carboxylate
    • 1,4-BENZODIOXAN-2-CARBOXYLIC ACID, PROPYL ESTER
    • AC1L1OB9
    • AG-E-74838
    • AI3-33951
    • Amlure
    • CTK4F4593
    • Propyl 1,4-benzodioxan-2-carboxylate
    • SureCN8102249
    • SCHEMBL8102249
    • AKOS008948092
    • DTXSID10947795
    • PROPYL 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOXYLATE
    • 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, propyl ester
    • 24902-02-1
    • Inchi: 1S/C12H14O4/c1-2-7-14-12(13)11-8-15-9-5-3-4-6-10(9)16-11/h3-6,11H,2,7-8H2,1H3
    • InChI Key: GIWVWMBTCWHKMO-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1C(=O)OCCC

Computed Properties

  • Exact Mass: 222.08922
  • Monoisotopic Mass: 222.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.176
  • Boiling Point: 303.2°C at 760 mmHg
  • Flash Point: 130.9°C
  • Refractive Index: 1.517
  • PSA: 44.76
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